Cas no 23208-66-4 (Vitamin B12 c-lactone)

• Product Name: Vitamin B12 c-lactone
• CAS No: 23208-66-4
• MF: C₆₃H₈₅CoN₁₃O₁₅P
• MW: 1354.334
• CID: 2086689
• PubChem ID: 123133558
• Update Time: 2025-06-09

Vitamin B12 c-lactone Chemical and Physical Properties

Names and Identifiers

• Vitamin B12 c-lactone
• 7β,8β - Lactocyanocobalamin
• Lacto cyanocobalamin Impurity-F
• Cyanocobalamin Impurity 6
• Cyanocobalamin Impurity F
• Cobinic acid-abdeg-pentamide, Co-(cyano-kC)-8-hydroxy-,c,8-lactone, dihydrogen phosphate (ester), inner salt, 3'-ester with(5,6-dimethyl-1-a-D-ribofuranosyl-1H-benzimidazole-kN3), (8b)-
• 7β，8β-Lactocyanocobalamin
• 7β,8β - LactocyanocobalaminQ: What is 7β,8β - Lactocyanocobalamin Q: What is the CAS Number of 7β,8β - Lactocyanocobalamin Q: What is the storage condition of 7β,8β - Lactocyanocobalamin Q: What are the applications of 7β,8β - Lactocyanocobalamin
• Cyanocobalamin 7β,8β-lactone
• COBINIC ACID-ABDEG-PENTAMIDE, CO-(CYANO-.KAPPA.C)-8-HYDROXY-, C,8-LACTONE, DIHYDROGEN PHOSPHATE (ESTER), INNER SALT, 3'-ESTER WITH (5,6-DIMETHYL-1-.ALPHA.-D-RIBOFURANOSYL-1H-BENZIMIDAZOLE-.KAPPA.N3), (8.BETA.)-
• 242U2IU17O
• Cyanocobalamin c,8-lactone
• Cyanocobalamin 7beta,8beta-lactone
• 23208-66-4
• 7.BETA.,8.BETA.-LACTOCYANOCOBALAMIN (CONSTITUENT OF CYANOCOBALAMIN) [DSC]
• CYANOCOBALAMIN IMPURITY A [EP IMPURITY]
• Coalpha-[alpha-(5,6-dimethylbenzimidazolyl)]-Cobeta-cyano-8-hydroxycobamic a,b,d,e,g-pentaamide c,8-lactone
• COBINIC ACID-ABDEG-PENTAAMIDE, 8-HYDROXY-, CYANIDE HYDROXIDE, DIHYDROGEN PHOSPHATE (ESTER), INNER SALT, .GAMMA.-LACTONE, 3'-ESTER WITH 5,6-DIMETHYL-1-.ALPHA.-D-RIBOFURANOSYLBENZIMIDAZOLE
• 7.BETA.,8.BETA.-LACTOCYANOCOBALAMIN

• Inchi： 1S/C62H87N12O15P.CN.Co/c1-29-20-37-38(21-30(29)2)74(28-69-37)56-51(83)52(39(27-75)86-56)89-90(84,85)88-31(3)26-68-47(81)17-18-58(8)36(22-45(66)79)55-61(11)59(9,24-46(67)80)35(13-15-43(64)77)50(73-61)33(5)54-60(10)25-48(82)87-62(60,19-16-44(65)78)41(71-54)23-40-57(6,7)34(12-14-42(63)76)49(70-40)32(4)53(58)72-55;1-2;/h20-21,23,28,31,34-36,39,51-52,55-56,75,83H,12-19,22,24-27H2,1-11H3,(H13,63,64,65,66,67,68,70,71,72,73,76,77,78,79,80,81,84,85);;/q;-1;+3/p-2/t31-,34-,35-,36+,39-,51?,52-,55-,56+,58-,59+,60-,61+,62+;;/m1../s1
• InChI Key： OJSKLTTYSHGOIF-WIJCDUAISA-L
• SMILES： [C-]([Co+3]1234N5=CN([C@H]6O[C@H](CO)[C@@H](OP(O[C@H](C)CNC(=O)CC[C@]7(C)[C@@H](CC(=O)N)[C@]8([H])[C@]9([C@@](C)(CC(=O)N)[C@H](CCC(=O)N)C(C(C)=C%10[C@]%11(CC(=O)O[C@@]%11(CCC(=O)N)C(C=C%11C(C)(C)[C@H](CCC(=O)N)C(C(C)=C7[N-]18)=N2%11)=N3%10)C)=N49)C)([O-])=O)C6([H])O)C1=CC(C)=C(C)C=C51)#N

Computed Properties

• Exact Mass: 1353.535765g/mol
• Monoisotopic Mass: 1353.535765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 93
• Rotatable Bond Count: 24
• Complexity: 3220
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 459Ų

Experimental Properties

• Solubility: DMF (Slightly), Methanol (Sparingly, Sonicated), Water (Slightly)

Vitamin B12 c-lactone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Vitamin B12 c-lactone

Vitamin B12 c-lactone (CAS No. 23208-66-4): An Overview of Its Structure, Properties, and Applications

Vitamin B12 c-lactone (CAS No. 23208-66-4) is a unique and important derivative of Vitamin B12, also known as cobalamin. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, nutraceuticals, and biochemical research. This comprehensive overview aims to provide a detailed understanding of the structure, properties, and potential applications of Vitamin B12 c-lactone.

Structure and Chemical Properties

Vitamin B12 c-lactone is a cyclic lactone derivative of cobalamin. The core structure of cobalamin consists of a corrin ring with a central cobalt atom. The c-lactone form is characterized by the presence of a lactone ring, which is formed by the cyclization of a carboxylic acid and an alcohol group. This structural modification imparts unique chemical properties to the molecule, making it distinct from other forms of Vitamin B12.

The molecular formula of Vitamin B12 c-lactone is C₆₃H₈₉CoN₁₃O₁₅P, with a molecular weight of approximately 1355.4 g/mol. The compound is highly stable under normal conditions but can undergo hydrolysis in acidic or basic environments, leading to the formation of other derivatives. The solubility of Vitamin B12 c-lactone in water is limited, but it is soluble in organic solvents such as methanol and ethanol.

Biochemical Significance and Metabolism

Vitamin B12 c-lactone plays a crucial role in various biochemical processes within the human body. It is involved in the metabolism of amino acids, particularly methionine and cysteine, and is essential for the synthesis of DNA and red blood cells. The compound also serves as a cofactor for several enzymes, including methionine synthase and methylmalonyl-CoA mutase.

The metabolism of Vitamin B12 c-lactone involves its conversion to active forms such as methylcobalamin and adenosylcobalamin. These active forms are essential for the proper functioning of enzymes that participate in one-carbon metabolism and energy production. Recent studies have highlighted the importance of maintaining adequate levels of Vitamin B12 in preventing various health issues, including anemia, neurological disorders, and cardiovascular diseases.

Pharmaceutical Applications

Vitamin B12 c-lactone has shown promise in several pharmaceutical applications due to its unique properties and biological activity. One area of significant interest is its potential use in the treatment of vitamin B12 deficiency disorders. Clinical trials have demonstrated that supplementation with Vitamin B12 c-lactone can effectively increase serum levels of vitamin B12 and improve symptoms associated with deficiency.

In addition to its role in treating deficiencies, Vitamin B12 c-lactone strong> has been explored for its potential neuroprotective effects. Studies have shown that it can reduce oxidative stress and inflammation in neuronal cells, which may have implications for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Nutraceuticals and Dietary Supplements strong> p> < p>< strong >Vitamin B12 c-lactone< / strong > is increasingly being incorporated into nutraceuticals and dietary supplements due to its health benefits. These products are designed to support overall health and well-being by providing essential nutrients that may be lacking in the diet. The stability and bioavailability of < strong >Vitamin B12 c-lactone< / strong > make it an attractive ingredient for use in various formulations. p > < p >Recent research has focused on optimizing the delivery systems for < strong >Vitamin B12 c-lactone< / strong > to enhance its absorption and efficacy. Nanotechnology-based delivery systems have shown promise in improving the bioavailability of the compound, making it more effective when used as a supplement. p > < p >< strong >Research Trends and Future Directions< / strong > p > < p >The field of research surrounding < strong >Vitamin B12 c-lactone< / strong > is rapidly evolving, with new studies continuously expanding our understanding of its properties and potential applications. One area of ongoing investigation is the role of this compound in epigenetic regulation. Preliminary studies suggest that < strong >Vitamin B12 c-lactone< / strong > may influence gene expression through methylation processes, which could have implications for disease prevention and treatment. p > < p >Another promising area is the use of < strong >Vitamin B12 c-lactone< / strong > in combination therapies. Researchers are exploring how this compound can be used alongside other drugs to enhance their effectiveness or reduce side effects. For example, combining it with anti-inflammatory agents may provide synergistic benefits in treating inflammatory conditions. p > < p >< strong >Conclusion< / strong > p > < p >< strong >Vitamin B12 c-lactone< / strong > (CAS No. 23208-66-4) is a versatile compound with significant potential in various fields, including pharmaceuticals, nutraceuticals, and biochemical research. Its unique structure and properties make it an important molecule for further study and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that we will see increased interest in this compound from both scientific and commercial perspectives. p > article > response >